Cas no 1804694-52-7 (Ethyl 6-cyano-3-(difluoromethyl)-2-nitropyridine-4-acetate)

• Product Name: Ethyl 6-cyano-3-(difluoromethyl)-2-nitropyridine-4-acetate
• CAS No: 1804694-52-7
• MF: C₁₁H₉F₂N₃O₄
• MW: 285.203669309616
• CID: 4877210
• Update Time: 2025-09-23

Ethyl 6-cyano-3-(difluoromethyl)-2-nitropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-3-(difluoromethyl)-2-nitropyridine-4-acetate

• Inchi： 1S/C11H9F2N3O4/c1-2-20-8(17)4-6-3-7(5-14)15-11(16(18)19)9(6)10(12)13/h3,10H,2,4H2,1H3
• InChI Key： UOUZWUBBVVXVBJ-UHFFFAOYSA-N
• SMILES： FC(C1C([N+](=O)[O-])=NC(C#N)=CC=1CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 418
• XLogP3: 1.8
• Topological Polar Surface Area: 109

Additional information on Ethyl 6-cyano-3-(difluoromethyl)-2-nitropyridine-4-acetate

Comprehensive Overview of Ethyl 6-cyano-3-(difluoromethyl)-2-nitropyridine-4-acetate (CAS No. 1804694-52-7)

Ethyl 6-cyano-3-(difluoromethyl)-2-nitropyridine-4-acetate (CAS No. 1804694-52-7) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique nitro, cyano, and difluoromethyl functional groups, has garnered attention for its potential in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing bioactive molecules, owing to its versatile reactivity and structural features.

The molecular structure of Ethyl 6-cyano-3-(difluoromethyl)-2-nitropyridine-4-acetate includes a pyridine core substituted with electron-withdrawing groups, which enhances its utility in cross-coupling reactions and heterocyclic chemistry. Recent studies highlight its potential in developing antimicrobial agents and enzyme inhibitors, aligning with the growing demand for novel therapeutic compounds. Its CAS No. 1804694-52-7 serves as a critical identifier for researchers sourcing high-purity reagents for experimental purposes.

In the context of green chemistry, this compound is being explored for its compatibility with sustainable synthesis methods. With increasing emphasis on eco-friendly processes, scientists are investigating catalytic systems that minimize waste and energy consumption during the production of Ethyl 6-cyano-3-(difluoromethyl)-2-nitropyridine-4-acetate. This aligns with global trends toward environmentally responsible chemical manufacturing, a topic frequently searched in academic and industrial forums.

Another area of interest is the compound's potential in crop protection. The difluoromethyl moiety is known to confer stability and bioactivity, making it a candidate for developing next-generation agrochemicals. As food security becomes a pressing global issue, innovations in pest control and plant health are gaining traction, further driving research into derivatives like CAS No. 1804694-52-7.

From a technical perspective, the synthesis of Ethyl 6-cyano-3-(difluoromethyl)-2-nitropyridine-4-acetate involves multi-step reactions, including nitration, cyanation, and esterification. Advanced analytical techniques such as NMR spectroscopy and HPLC are employed to ensure purity and structural integrity. These methodologies are frequently discussed in scientific literature and online platforms, reflecting the compound's relevance in modern organic synthesis.

Given its multifaceted applications, Ethyl 6-cyano-3-(difluoromethyl)-2-nitropyridine-4-acetate is a subject of ongoing patent filings and academic publications. Its CAS No. 1804694-52-7 is often cited in databases like SciFinder and Reaxys, underscoring its importance in chemical innovation. For researchers seeking high-quality intermediates, this compound represents a valuable tool for advancing molecular design and functional material development.

In summary, Ethyl 6-cyano-3-(difluoromethyl)-2-nitropyridine-4-acetate (CAS No. 1804694-52-7) exemplifies the intersection of synthetic chemistry and applied science. Its diverse functionalities and alignment with industry trends make it a compelling subject for further exploration, particularly in pharmaceuticals, agrochemicals, and sustainable chemistry.